1-[Difluoro(iodo)methoxy]-1,1,2,2-tetrafluoro-2-(trifluoromethoxy)ethane

• IUPAC Name: 1-[difluoro(iodo)methoxy]-1,1,2,2-tetrafluoro-2-(trifluoromethoxy)ethane
• InChI: InChI=1S/C4F9IO2/c5-1(6,15-3(9,10)11)2(7,8)16-4(12,13)14
• InChI Key: HWWASZGFIYQTSO-UHFFFAOYSA-N
• Canonical SMILES: C(C(OC(F)(F)I)(F)F)(OC(F)(F)F)(F)F
• Molecular Formula: C4F9IO2
• DSSTOX Substance ID: DTXSID50896475
• Molecular Weight: 377.93 g/mol
• CAS RN: 138370-72-6

Description

1-[Difluoro(iodo)methoxy]-1,1,2,2-tetrafluoro-2-(trifluoromethoxy)ethane is a fluorinated compound that has gained significant attention in scientific research due to its unique properties. This compound is also known as PDD and is a potent greenhouse gas.

Mechanism Of Action

The mechanism of action of PDD is not well understood, but it is believed to act as a fluorinating agent. It can react with a variety of organic compounds, and the resulting products are highly fluorinated. PDD has been shown to be a potent oxidizing agent and can react with a variety of substrates.
Biochemical and Physiological Effects
The biochemical and physiological effects of PDD are not well understood. However, it has been shown to be highly toxic to living organisms. PDD can cause severe damage to the respiratory system, and exposure to high concentrations can result in death.

Advantages And Limitations For Lab Experiments

PDD has several advantages for use in lab experiments. It is a highly reactive compound and can be used as a reagent in organic synthesis. It is also a potent fluorinating agent and can be used in the production of fluorinated materials. However, PDD is highly toxic, and caution must be taken when handling this compound.

Future Directions

There are several future directions for the study of PDD. One area of research is the development of new synthetic methods for the production of PDD. Another area of research is the exploration of its application in the field of materials science. The toxicity of PDD also warrants further investigation, and the development of safer and more efficient methods for handling this compound is necessary.
Conclusion
In conclusion, 1-[Difluoro(iodo)methoxy]-1,1,2,2-tetrafluoro-2-(trifluoromethoxy)ethane is a fluorinated compound that has gained significant attention in scientific research. Its unique properties make it a valuable reagent in organic synthesis and a potent fluorinating agent. However, caution must be taken when handling this compound due to its high toxicity. Further research is necessary to explore its potential applications in materials science and to develop safer methods for handling this compound.

Scientific Research Applications

PDD has been extensively studied in scientific research due to its unique properties. It has been used as a reagent in organic synthesis, and its application in the field of materials science has also been explored. PDD has been used as a precursor in the synthesis of fluorinated polymers and as a solvent in the production of fluorinated materials.